Cas no 61153-76-2 (1,3-Propanedione,1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)-)

• Product Name: 1,3-Propanedione,1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)-
• CAS No: 61153-76-2
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 517051
• PubChem ID: 439528
• Update Time: 2025-04-19

1,3-Propanedione,1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)-
• 1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)propane-1,3-dione
• licodione
• C01592
• 61153-76-2
• 1,3-Propanedione, 1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)-
• 1-(2,4-dihydroxy-phenyl)-3-(4-hydroxyphenyl)-1,3-propanedione
• DTXSID10210052
• CHEBI:18131
• LMPK12120396
• Q27102842
• SCHEMBL1259813
• AKOS040752565

• Inchi： 1S/C15H12O5/c16-10-3-1-9(2-4-10)13(18)8-15(20)12-6-5-11(17)7-14(12)19/h1-7,16-17,19H,8H2
• InChI Key： QIEKMEBGIJSGGB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1O)O)CC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.416
• Boiling Point: 569°C at 760 mmHg
• Flash Point: 312°C
• Refractive Index: 1.666
• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones